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Compound of Interest

Compound Name: Butyrolactone I

Cat. No.: B15567851 Get Quote

While a Safety Data Sheet (SDS) for Butyrolactone I from one supplier suggests it is not a

hazardous substance, this is not exhaustive information.[1] General principles of laboratory

safety and chemical handling necessitate a cautious approach. Given that related compounds,

such as gamma-Butyrolactone (GBL), are classified as hazardous, it is prudent to manage

Butyrolactone I as a chemical waste with potential hazards.[2][3][4][5]

Most chemical wastes generated in a laboratory setting should be managed as hazardous

unless confirmed to be non-hazardous by an Environmental Health and Safety (EHS) office.[6]

[7] Therefore, Butyrolactone I should not be disposed of in regular trash or down the sewer

system.[8][9]

Table 1: Hazard Profile for gamma-Butyrolactone (GBL) as a Reference Analog

Hazard Class GHS Classification Precautionary Statements

Acute Toxicity (Oral) Category 4
H302: Harmful if
swallowed.[2][3][5]

Serious Eye Damage Category 1
H318: Causes serious eye

damage.[2][3][5]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H336: May cause drowsiness

or dizziness.[2][3][4] |
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General Principles for Laboratory Chemical Waste
Management
Effective laboratory waste management aims to ensure safety and environmental compliance.

[10] Key strategies include:

Waste Minimization: Order the smallest quantity of chemicals required and maintain a

chemical inventory to avoid generating excess waste.[10]

Segregation: Do not mix different types of chemical waste. Incompatible wastes, such as

acids and bases, must be stored separately.[11][12]

Proper Labeling: All waste containers must be clearly labeled with their contents to prevent

accidents and ensure proper disposal.[8][13]

Use of Appropriate Containers: Waste must be stored in containers that are compatible with

the chemical, in good condition, and have securely fitting lids.[6][11][12]

Detailed Disposal Protocol for Butyrolactone I
This protocol outlines the step-by-step procedure for safely disposing of Butyrolactone I
waste.

1. Personal Protective Equipment (PPE) Before handling Butyrolactone I waste, ensure you

are wearing appropriate PPE:

Safety glasses with side-shields or goggles.[14]

Chemical-resistant gloves (inspect before use).[14][15]

A lab coat or chemical-resistant apron.

2. Waste Classification and Collection

Classification: Treat all Butyrolactone I waste, including contaminated lab supplies, as

hazardous chemical waste.[6]

Collection:
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Liquid Waste: Collect pure Butyrolactone I and solutions containing it in a dedicated,

compatible waste container.[12] Do not mix with other organic solvents or chemical waste

streams unless specifically permitted by your institution's EHS department.

Solid Waste: Chemically contaminated solid waste, such as gloves, absorbent paper, and

kim wipes, should be collected separately.[12] Double-bag this waste in clear plastic bags

to allow for visual inspection.[12]

3. Container Selection and Labeling

Container: Use a container made of a material compatible with Butyrolactone I. Plastic is

often preferred over glass to minimize the risk of breakage.[8][10] The container must have a

leak-proof, screw-on cap.[12]

Labeling: As soon as you begin collecting waste in the container, affix a "Hazardous Waste"

tag provided by your institution's EHS department.[6][8] The label must include:

The full chemical name: "Butyrolactone I". Do not use abbreviations.[8]

The quantity or concentration of the waste.

The date waste was first added.[8]

The name and contact information of the principal investigator.[8]

The laboratory location (building and room number).[8]

4. Waste Storage and Accumulation

Designated Area: Store the waste container in a designated Satellite Accumulation Area

within the lab.[10]

Secondary Containment: Place the waste container in a secondary container, such as a lab

tray or bin, to contain any potential leaks or spills.[12] The secondary container should be

capable of holding 110% of the volume of the primary container.[12]

Segregation: Store the Butyrolactone I waste away from incompatible chemicals,

particularly strong acids, bases, and oxidizing agents.[4]
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Container Closure: Keep the waste container securely closed at all times, except when

adding waste.[10][12]

5. Arranging for Disposal

Contact EHS: Once the container is full or waste has been accumulated for the maximum

time allowed by your institution (e.g., 90 days), contact your EHS or hazardous waste

management office to request a pickup.[12]

Documentation: Complete any required waste information forms, listing all chemical

constituents and their quantities.[8]

Professional Disposal: The ultimate disposal method will be determined by a licensed

professional waste disposal service, which may involve incineration in an approved facility.[4]

[15] Never attempt to dispose of Butyrolactone I by evaporation in a fume hood or by

pouring it down the drain.[3][6]

6. Spill Management

Immediate Action: In the event of a spill, evacuate the immediate area if necessary and

ensure adequate ventilation.[14]

Cleanup: Absorb the spill with an inert material such as sand, diatomaceous earth, or a

universal binding agent.[3][15]

Disposal of Spill Debris: Collect the absorbent material and any contaminated items, place

them in a sealed container, and dispose of them as hazardous waste following the

procedures outlined above.[6]

7. Empty Container Disposal

Triple Rinsing: An empty container that held Butyrolactone I must be triple-rinsed with a

suitable solvent (such as water or another appropriate solvent) capable of removing the

residue.[16]

Rinsate Collection: The rinsate from this process must be collected and disposed of as

hazardous chemical waste.[16]
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Final Disposal: After triple-rinsing and allowing the container to air dry, deface or remove the

original chemical label.[6] The clean, empty container can then typically be disposed of in the

regular trash or recycled, depending on institutional policy.[16]

Butyrolactone I Disposal Workflow
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Caption: Workflow for the safe disposal of Butyrolactone I waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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